Cas no 127373-66-4 (Sivelestat)

• Product Name: Sivelestat
• CAS No: 127373-66-4
• MF: C₂₀H₂₂N₂O₇S
• MW: 434.462884426117
• MDL: MFCD00889071
• CID: 63878
• PubChem ID: 107706
• Update Time: 2025-11-03

Sivelestat Chemical and Physical Properties

Names and Identifiers

• (2-((4-(Pivaloyloxy)phenyl)sulfonamido)benzoyl)glycine
• 2-[[2-[[4-(2,2-dimethylpropanoyloxy)phenyl]sulfonylamino]benzoyl]amino]acetic acid
• Sivelestat
• EI 546
• Elastase Inhibitor IV
• LY544349
• ONO5046
• Sivelestat sodium salt hydrate
• N-(2-(((4-(2,2-Dimethyl-1-oxopropoxy)phenyl)sulfonyl)amino)benzoyl)glycine
• Sivelestate
• Sivelestate sodium
• Sivelestat (ONO-5046)
• Sivelestat sodium Impurity
• EI 546 sodium salt hydrate
• Elaspol sodium salt hydrate
• ONO 5046
• LY 544349
• 2-(2-(4-(pivaloyloxy)phenylsulfonamido)benzamido)acetic acid
• ABT-D2E7
• 127373-66-4
• BDBM166439
• CHEMBL76688
• SDCCGSBI-0633759.P001
• 2,2-Dimethyl-propionic acid 4-[2-(carboxymethyl-carbamoyl)-phenylsulfamoyl]-phenyl ester
• SIVELESTAT [INN]
• BCP09708
• 2-[(2-{4-[(2,2-dimethylpropanoyl)oxy]benzenesulfonamido}phenyl)formamido]acetic acid
• GTPL6441
• SCHEMBL123221
• NCGC00263570-02
• DB12863
• A857463
• Glycine, N-(2-(((4-(2,2-dimethyl-1-oxopropoxy)phenyl)sulfonyl)amino)benzoyl)-
• UNII-FYS6T7F842
• o-(p-Hydroxybenzenesulfonamido)hippuric acid, pivalate (ester)
• NCGC00263570-03
• N-(2-(4-(2,2-Dimethylpropionyloxy)phenylsulfonylamino)benzoyl)aminoacetic acid
• CHEBI:135704
• US9073833, Sivelestat
• 331731-18-1
• N-[2-(N'-(Carboxymethyl)-aminocarbonyl)-phenyl]-4-t-butylcarbonyloxybenzenesulfonamide
• Propanoic acid, 2,2-dimethyl-, 4-[[[2-[[(carboxymethyl)amino]carbonyl]phenyl]amino]sulfonyl]phenyl ester
• Sivelestat [USAN]
• ONO5046;LY544349;EI546
• D03788
• UNII-DWI62G0P59
• LY-544349
• Ono-EI-600
• SIVELESTAT [WHO-DD]
• BDBM50084637
• AS-74843
• HY-17443
• Sivelestat (USAN/INN)
• EI546
• J-005486
• s8136
• Q5646925
• SIVELESTAT [MI]
• SIVELESTAT [MART.]
• EI546;LY544349;ONO5046
• DWI62G0P59
• DTXSID9048304
• 2,2-Dimethyl-propionic acid 4-[2-(carboxymethyl-carbamoyl)-phenylsulfamoyl]-phenyl ester(ONO-5046)
• AKOS022176173
• MFCD00889071
• Sivelestat [USAN:INN]
• NS00071648
• CCG-269065
• NCGC00346934-01
• Ono-5046
• Elastase Inhibitor IV - CAS 127373-66-4
• BRD-K02152879-414-02-1
• 5134A
• A11497
• NCGC00263570-06
• AT42741
• BRD-K02152879-414-01-3

• MDL： MFCD00889071
• Inchi： 1S/C20H22N2O7S/c1-20(2,3)19(26)29-13-8-10-14(11-9-13)30(27,28)22-16-7-5-4-6-15(16)18(25)21-12-17(23)24/h4-11,22H,12H2,1-3H3,(H,21,25)(H,23,24)
• InChI Key： BTGNGJJLZOIYID-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(C(C)(C)C)=O)(NC1C=CC=CC=1C(NCC(=O)O)=O)(=O)=O

Computed Properties

• Exact Mass: 434.11500
• Monoisotopic Mass: 434.11477222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.369
• Melting Point: 218-220°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.598
• Solubility: DMSO: soluble10mg/mL, clear
• PSA: 147.25000
• LogP: 3.79800

Sivelestat Security Information

• Storage Condition：4°C, protect from light